tert-Butyl pyrazolo[1,5-a]pyrimidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-pyrazolo[1,5-a]pyrimidin-3-ylcarbamate
• InChI: InChI=1S/C11H14N4O2/c1-11(2,3)17-10(16)14-8-7-13-15-6-4-5-12-9(8)15/h4-7H,1-3H3,(H,14,16)
• InChI Key: XEEBWARTSKGTSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=C2N=CC=CN2N=C1
• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol
• CAS No.: 1394003-66-7

Description

Tert-Butyl pyrazolo[1,5-a]pyrimidin-3-ylcarbamate is a chemical compound with the molecular formula C11H14N4O2. It is also known by other names such as 3-(Boc-amino)pyrazolo[1,5-a]pyrimidine.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazole ring fused to a pyrimidine ring. This structure is similar to purines, which play an important role in energy supply and metabolic regulation.

Scientific Research Applications

• Antiproliferative and Proapoptotic Agents : Pyrazolo[3,4-d]pyrimidine derivatives, including tert-Butyl pyrazolo[1,5-a]pyrimidin-3-ylcarbamate, have been found effective as antiproliferative and proapoptotic agents against A431 and 8701-BC cells in culture. They work by inhibiting c-Src phosphorylation and interfering with cell growth, specifically targeting the antiapoptotic gene BCL2 (Carraro et al., 2006).

• Antipsoriatic Effects : In the context of psoriasis treatment, certain pyrazolo[3,4-d]pyrimidine derivatives have shown potent activity. They act as FMS-like tyrosine kinase 3 (FLT3) inhibitors and have demonstrated significant antipsoriatic effects in animal models (Li et al., 2016).

• Synthesis of Imidazo-azines : The tert-butylimines of pyrimidine derivatives are used in the synthesis of various imidazoazines through flash vacuum thermolysis, showing promising yields and regioselectivity (Justyna et al., 2017).

• Antitumor Activity : Novel oxadiazole and trifluoromethylpyridine derivatives related to natural products, including pyrazolo[3,4-d]pyrimidine, have been investigated for their antitumor activity. Some of these compounds showed promising results in vitro against cancer cell lines (Maftei et al., 2016).

• Inhibitors of Mycobacterium tuberculosis : Pyrazolo[1,5-a]pyrimidine derivatives have been identified as potent inhibitors of mycobacterial ATP synthase, showing potential in the treatment of Mycobacterium tuberculosis (Sutherland et al., 2022).

• Adenosine Receptor Affinity : Some pyrazolo[3,4-d]pyrimidine analogues have been synthesized and tested for adenosine receptor affinity, finding utility in medicinal applications (Harden et al., 1991).

Future Directions

The future directions of research on tert-Butyl pyrazolo[1,5-a]pyrimidin-3-ylcarbamate and related compounds could involve further exploration of their antitumor effects. The high research value and broad application prospects make it one of the research hotspots of antitumor drugs.